Cas no 2248390-69-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate
• CAS No: 2248390-69-2
• MF: C₁₈H₁₂ClN₃O₅
• MW: 385.757983207703
• CID: 6363899
• PubChem ID: 165732327
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate
• 2248390-69-2
• EN300-6520865

• Inchi： 1S/C18H12ClN3O5/c19-14-6-5-10(21-8-7-20-18(21)26)9-13(14)17(25)27-22-15(23)11-3-1-2-4-12(11)16(22)24/h1-6,9H,7-8H2,(H,20,26)
• InChI Key： RTKJYZYVKDBDES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1C(NCC1)=O

Computed Properties

• Exact Mass: 385.0465482g/mol
• Monoisotopic Mass: 385.0465482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate (CAS No. 2248390-69-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate, with the CAS number 2248390-69-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindole derivatives and is characterized by its intricate molecular architecture, which includes a substituted benzoate moiety and an imidazolidinone ring system.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate is composed of a central isoindole core with two key functional groups: a 1,3-dioxo group and a 2-chloro substituent on the benzoate ring. Additionally, the presence of a 2-oxoimidazolidinone moiety adds further complexity and potential for diverse biological interactions. The combination of these structural elements makes this compound a promising candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anticancer activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxoimidazolidin-1-yl)benzoate against various cancer cell lines. The results indicated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the compound, particularly the presence of the imidazolidinone ring and the chlorinated benzoate moiety.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-(2-oxyimidazolidin-l-yi)benzoate has also been explored in detail. It has been found that this compound interacts with specific cellular targets such as kinases and transcription factors, leading to the modulation of signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses.

The synthetic route for preparing 1,3-dioxo--dihydro--isoindol--yl -chloro--(oxylimidazolidin-)benzoate has been optimized to achieve high yields and purity. The synthesis typically involves multi-step reactions starting from readily available starting materials such as phthalic anhydride and appropriate substituted benzoyl chlorides. The key steps include the formation of the isoindole core through cyclization reactions followed by functional group modifications to introduce the desired substituents.

In addition to its therapeutic potential, 1,3-dioxo--dihydro--isoindol--yl -chloro--(oxylimidazolidin-)benzoate has also been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to serve as a valuable tool for investigating protein-protein interactions and enzyme inhibition studies. This versatility makes it an important compound for both basic research and drug discovery efforts.

The safety profile of 1,3-dioxo--dihydro--isoindol--yl -chloro--(oxylimidazolidin-)benzoate has been evaluated through various toxicity studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 1,3-dioxo--dihydro--isoindol--yl -chloro--(oxylimidazolidin-)benzoate (CAS No. 2248390--) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Continued research into its synthesis, mechanism of action, and safety profile will be crucial for realizing its full potential in clinical applications.